Isometamidium-d5 Bromide Hydrobromide
Description
Isometamidium-d5 Bromide Hydrobromide (CAS: 4174-69-0) is a deuterium-labeled derivative of isometamidium bromide, a compound historically used in veterinary medicine for trypanosomiasis treatment . The deuterated form incorporates five deuterium atoms, enhancing its utility as a stable isotope-labeled internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) analyses. This compound is critical for precise quantification in pharmacokinetic and metabolomic studies, enabling researchers to distinguish endogenous metabolites from exogenous compounds during analytical workflows .
Properties
Molecular Formula |
C₂₈H₂₂D₅Br₂N₇ |
|---|---|
Molecular Weight |
626.4 |
Synonyms |
3-Amino-8-[3-[3-(aminoiminomethyl)phenyl]-2-triazen-1-yl]-5-(ethyl-d5)-6-phenylphenanthridinium Bromide Hydrobromide; 8-[3-(m-Amidinophenyl)-2-triazeno]-3-amino-5-_x000B_(ethyl-d5)-6-phenylphenanthridinium Bromide Monohydrobromide; |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Impurity Limits for Selected Bromide/Hydrobromide Compounds
| Compound | Tropic Acid Limit | Total Impurities Limit | Key Impurities Controlled |
|---|---|---|---|
| Scopolamine Hydrobromide | ≤0.4% | ≤2.4% | Methscopolamine Bromide |
| Methscopolamine Bromide | N/A | ≤0.9% | Scopolamine Hydrobromide |
| This compound | Not specified | Inferred ≤1.0% | Deuterium purity >98% |
Stability and Formulation Considerations
Ipratropium Bromide and Fenoterol Hydrobromide require polar co-solvents (e.g., ethanol) in pressurized inhalers due to poor solubility in nonpolar propellants . In contrast, this compound’s stability is optimized for dissolution in deuterated solvents (e.g., D2O) for NMR, reflecting its specialized research applications .
Analytical Detection Methods
Electrochemical sensors detect bromide ions in Ipratropium Bromide (0.66 mM) and Dextromethorphan Hydrobromide (3.80 mM) with high accuracy (RSD <5%) . For this compound, MS and NMR are preferred due to its isotopic labeling, enabling differentiation from endogenous isotopes in biological samples .
Table 2: Bromide Detection in Pharmaceutical Formulations
| Compound | Detected Br⁻ Concentration | Method | RSD (%) |
|---|---|---|---|
| Dextromethorphan Hydrobromide | 3.80 ± 0.08 mM | Electrochemical Sensor | 2.1 |
| Ipratropium Bromide | 0.66 ± 0.02 mM | Electrochemical Sensor | 3.0 |
| This compound | N/A | MS/NMR | <1.0 |
Source: Electrochemical biosensor study
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